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Abstract

Ac2-26 is the N-terminal acetylated peptide fragment of the endogenous anti-inflammatory
protein Annexin A1 (AnxA1l), spanning amino acid residues 2-26.[1][2] It functions as a potent
AnxAl mimetic, replicating the anti-inflammatory and pro-resolving activities of the full-length
protein.[1] Ac2-26 exerts its effects primarily through the activation of the Formyl Peptide
Receptor 2 (FPR2), also known as the Lipoxin A4 receptor (ALX/FPR2).[3][4] Its ability to
modulate leukocyte trafficking, inhibit pro-inflammatory signaling cascades, and promote tissue
repair has positioned it as a significant therapeutic candidate for a range of inflammatory
conditions, including cardiovascular disease, sepsis, and diabetes-related complications.[5][6]
[7] This guide provides a detailed overview of its structure, physicochemical properties,
mechanism of action, and relevant experimental methodologies.

Core Structure and Physicochemical Properties

Ac2-26 is a 25-amino acid peptide derived from the N-terminus of human Annexin Al. The N-
terminal alanine residue is acetylated, a modification crucial for its biological activity.

Amino Acid Sequence

The primary structure of Ac2-26 is detailed below.
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Format Sequence

Ac-Ala-Met-Val-Ser-Glu-Phe-Leu-Lys-GIn-Ala-
Three-Letter Trp-Phe-lle-Glu-Asn-Glu-Glu-GIn-Glu-Tyr-Val-
GIn-Thr-Val-Lys-OH

One-Letter Ac-AMVSEFLKQAWFIENEEQEYVQTVK

Physicochemical Data

Key quantitative properties of the Ac2-26 peptide are summarized for reference.

Property Value Source
Molecular Weight 3089.46 Da [819]
Molecular Formula C141H210N32044S [9]
Purity (Typical) >95% (via HPLC) [9]
Solubility (PBS) Up to 1 mg/mL 9]
Solubility (H20) Up to 5 mg/mL [10]
CAS Number 151988-33-9 [1]

Mechanism of Action and Signhaling Pathways

Ac2-26 is a pro-resolving mediator that actively promotes the resolution of inflammation rather
than simply suppressing it. Its primary mechanism involves binding to and activating the G-
protein coupled receptor FPR2/ALX on various immune and non-immune cells.[3][4]

Anti-Inflammatory Signaling Cascade

Upon binding to FPR2/ALX, Ac2-26 initiates intracellular signaling that leads to the inhibition of
key pro-inflammatory pathways, including Nuclear Factor-kappa B (NF-kB), Mitogen-Activated
Protein Kinase (MAPK), and Janus Kinase/Signal Transducer and Activator of Transcription
(JAK/STAT).[2][11][12] This results in a significant reduction in the production and secretion of
pro-inflammatory cytokines such as TNF-a, IL-1[3, and IL-6.[7][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b549132?utm_src=pdf-custom-synthesis
https://www.iscabiochemicals.com/products/0/231
https://www.selleckchem.com/products/ac2-26.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8576503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8576503/
https://www.novoprolabs.com/p/ac2-26-318967.html
https://www.medchemexpress.com/ac2-26.html
https://pubmed.ncbi.nlm.nih.gov/30536061/
https://pubmed.ncbi.nlm.nih.gov/30536061/
https://pubmed.ncbi.nlm.nih.gov/32856346/
https://pubmed.ncbi.nlm.nih.gov/32856346/
https://www.arp1.com/ac2-26-pp-100.html
https://www.tocris.com/products/ac2-26_1845
https://www.targetmol.com/compound/ac2-26
https://www.researchgate.net/figure/Schematic-of-the-pathway-of-Ac2-26-effect-A-the-mechanism-of-the-anti-inflammatory_fig7_346409162
https://pmc.ncbi.nlm.nih.gov/articles/PMC8247988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8247988/
https://www.benchchem.com/product/b549132#ac2-26-structure-and-amino-acid-sequence
https://www.benchchem.com/product/b549132#ac2-26-structure-and-amino-acid-sequence
https://www.benchchem.com/product/b549132#ac2-26-structure-and-amino-acid-sequence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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